Cas no 1806592-70-0 (Ethyl 3-(2-bromopropanoyl)-4-(carboxy(hydroxy)methyl)benzoate)

• Product Name: Ethyl 3-(2-bromopropanoyl)-4-(carboxy(hydroxy)methyl)benzoate
• CAS No: 1806592-70-0
• MF: C₁₄H₁₅BrO₆
• MW: 359.169304132462
• CID: 4958734
• Update Time: 2025-10-24

Ethyl 3-(2-bromopropanoyl)-4-(carboxy(hydroxy)methyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2-bromopropanoyl)-4-(carboxy(hydroxy)methyl)benzoate

• Inchi： 1S/C14H15BrO6/c1-3-21-14(20)8-4-5-9(12(17)13(18)19)10(6-8)11(16)7(2)15/h4-7,12,17H,3H2,1-2H3,(H,18,19)
• InChI Key： OBIAXYHWOGPRJP-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=C(C(=O)OCC)C=CC=1C(C(=O)O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 410
• XLogP3: 1.9
• Topological Polar Surface Area: 101

Additional information on Ethyl 3-(2-bromopropanoyl)-4-(carboxy(hydroxy)methyl)benzoate

Comprehensive Overview of Ethyl 3-(2-bromopropanoyl)-4-(carboxy(hydroxy)methyl)benzoate (CAS No. 1806592-70-0)

Ethyl 3-(2-bromopropanoyl)-4-(carboxy(hydroxy)methyl)benzoate (CAS No. 1806592-70-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This ester derivative, characterized by its bromopropanoyl and carboxy(hydroxy)methyl functional groups, serves as a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its role in the development of novel drug candidates, particularly in the fields of anti-inflammatory agents and enzyme inhibitors, aligning with current trends in precision medicine and targeted therapy.

The compound's molecular structure, featuring a benzoate core with strategically positioned substituents, makes it a valuable building block for structure-activity relationship (SAR) studies. Its CAS No. 1806592-70-0 is frequently searched in academic databases and patent literature, reflecting its relevance in high-throughput screening and medicinal chemistry optimization. Recent studies highlight its potential in modulating biological pathways, a topic of high interest in AI-driven drug discovery platforms. Users often inquire about its synthetic routes, purification methods, and stability under various conditions, underscoring its practical utility in lab settings.

From an industrial perspective, Ethyl 3-(2-bromopropanoyl)-4-(carboxy(hydroxy)methyl)benzoate is synthesized through multi-step organic reactions, often involving Pd-catalyzed cross-coupling or nucleophilic substitution techniques. Its bromine moiety offers reactivity for further functionalization, a feature exploited in combinatorial chemistry. Environmental and safety considerations are also critical, with researchers emphasizing green chemistry approaches to minimize waste—a trending topic in sustainable synthesis.

Analytical characterization of this compound typically employs NMR spectroscopy, mass spectrometry, and HPLC, ensuring compliance with pharmaceutical-grade purity standards. The growing demand for custom synthesis services for CAS No. 1806592-70-0 reflects its niche yet expanding market. FAQs often revolve around its solubility profiles, compatibility with common reagents, and scalability—key concerns for both academic and industrial users.

In summary, Ethyl 3-(2-bromopropanoyl)-4-(carboxy(hydroxy)methyl)benzoate represents a compelling case study in modern chemical innovation. Its integration into drug discovery pipelines and alignment with bioisostere design principles position it as a compound of enduring scientific and commercial value. As computational chemistry tools advance, further insights into its pharmacophore features are anticipated, driving continued interest in CAS No. 1806592-70-0.